2-[(E)-{2-[5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]hydrazinylidene}methyl]phenol

• Molecular Formula: C12H13N5OS
• Molecular Weight: 275.33 g/mol
• IUPAC Name: 2-[(E)-[(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C12H13N5OS/c1-2-7-19-12-14-11(16-17-12)15-13-8-9-5-3-4-6-10(9)18/h2-6,8,18H,1,7H2,(H2,14,15,16,17)/b13-8+
• InChI Key: UILINOABTXLHDX-MDWZMJQESA-N
• Isomeric SMILES: C=CCSC1=NNC(=N1)N/N=C/C2=CC=CC=C2O
• Canonical SMILES: C=CCSC1=NNC(=N1)NN=CC2=CC=CC=C2O

Description

2-[(E)-{2-[5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]hydrazinylidene}methyl]phenol is a complex organic compound that features a triazole ring, a hydrazinylidene group, and a phenol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(E)-{2-[5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]hydrazinylidene}methyl]phenol typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine and a suitable alkyne or nitrile precursor.

Introduction of the Prop-2-en-1-ylsulfanyl Group: This step involves the nucleophilic substitution of a suitable leaving group (e.g., halide) with prop-2-en-1-thiol.

Hydrazinylidene Formation: The hydrazinylidene group is introduced through a condensation reaction between the triazole derivative and hydrazine.

Phenol Attachment: The final step involves the condensation of the hydrazinylidene-triazole intermediate with a phenol derivative under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[(E)-{2-[5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]hydrazinylidene}methyl]phenol can undergo various chemical reactions, including:

Oxidation: The phenol moiety can be oxidized to form quinones.

Reduction: The hydrazinylidene group can be reduced to form hydrazine derivatives.

Substitution: The prop-2-en-1-ylsulfanyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles such as thiols, amines, or halides can be used under basic or acidic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Hydrazine derivatives.

Substitution: Various substituted triazole derivatives.

Scientific Research Applications

2-[(E)-{2-[5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]hydrazinylidene}methyl]phenol has several scientific research applications:

Medicinal Chemistry: Potential use as an antimicrobial or anticancer agent due to its triazole and phenol moieties.

Materials Science: Use in the synthesis of polymers or as a ligand in coordination chemistry.

Biological Studies: Investigation of its biological activity and interaction with enzymes or receptors.

Mechanism of Action

The mechanism of action of 2-[(E)-{2-[5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]hydrazinylidene}methyl]phenol involves its interaction with molecular targets such as enzymes or receptors. The triazole ring can interact with metal ions or active sites of enzymes, while the phenol moiety can participate in hydrogen bonding or π-π interactions. The prop-2-en-1-ylsulfanyl group may enhance the compound’s lipophilicity, facilitating its passage through cell membranes.

Comparison with Similar Compounds

Similar Compounds

• 3-phenyl-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-4-amine
• 3-methyl-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazole

Uniqueness

2-[(E)-{2-[5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]hydrazinylidene}methyl]phenol is unique due to the presence of both a hydrazinylidene group and a phenol moiety, which can provide distinct chemical reactivity and biological activity compared to other triazole derivatives.